1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 892421-94-2
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.82
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(furan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H15ClN2O4/c23-15-9-7-14(8-10-15)12-24-19-17-5-1-2-6-18(17)29-20(19)21(26)25(22(24)27)13-16-4-3-11-28-16/h1-11H,12-13H2
• InChI Key: BHUANMSSQUUYNT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C(=O)N3CC4=CC=C(C=C4)Cl)CC5=CC=CO5
• solubility: not available

Description

1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H15ClN2O4 and its molecular weight is 406.82. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis : A study by Teimouri and Bazhrang (2006) demonstrates the efficient synthesis of furo[2,3-d]pyrimidine derivatives, akin to 1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione, through a one-pot reaction. This synthesis method achieves high yields and purity under mild conditions (Teimouri & Bazhrang, 2006).

• Methodology for Synthesis of Substituted Furans : Yin et al. (2008) explored a process for synthesizing substituted furans, which could be relevant for the synthesis of compounds like the one . Their work shows the efficiency and versatility of the method in creating a variety of substituted furans (Yin et al., 2008).

Pharmaceutical Chemistry

• Heterocycles in Pharmaceutical Chemistry : A study by Osyanin et al. (2014) discusses the importance of naphthoand benzopyranopyrimidines, which are structurally related to the compound , in pharmaceutical chemistry. These compounds exhibit a range of activities including antibacterial and fungicidal properties (Osyanin et al., 2014).

• Donor-Acceptor Copolymers in Electronics : Yuan et al. (2012) researched donor-acceptor copolymers containing furan derivatives for use in organic field effect transistors and polymer solar cells. The incorporation of furan improved polymer solubility and device performance, highlighting the potential application of furan derivatives in electronic devices (Yuan et al., 2012).

• Novel B-RafV600E Inhibitors : Xu et al. (2012) identified compounds bearing a structure similar to 1-(4-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione as potential inhibitors of B-Raf(V600E), a target in cancer therapy. This suggests potential research applications in the development of novel cancer therapeutics (Xu et al., 2012).